Cas no 388091-42-7 (L-Leucine,L-prolyl-L-lysyl-L-threonyl-L-lysyl-L-valyl-L-isoleucyl-L-prolyl-L-tyrosyl-L-valyl-L-arginyl-L-tyrosyl-)

• Product Name: L-Leucine,L-prolyl-L-lysyl-L-threonyl-L-lysyl-L-valyl-L-isoleucyl-L-prolyl-L-tyrosyl-L-valyl-L-arginyl-L-tyrosyl-
• CAS No: 388091-42-7
• MF: C₇₂H₁₁₇N₁₇O₁₆
• MW: 1476.80369734764
• CID: 1491937
• Update Time: 2024-08-24

L-Leucine,L-prolyl-L-lysyl-L-threonyl-L-lysyl-L-valyl-L-isoleucyl-L-prolyl-L-tyrosyl-L-valyl-L-arginyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-prolyl-L-lysyl-L-threonyl-L-lysyl-L-valyl-L-isoleucyl-L-prolyl-L-tyrosyl-L-valyl-L-arginyl-L-tyrosyl-
• L-Leucine, L-prolyl-L-lysyl-L-threonyl-L-lysyl-L-valyl-L-isoleucyl-L-prolyl-L-tyrosyl-L-valyl-L-arginyl-L-tyrosyl- (9CI)

• Inchi： 1S/C72H117N17O16/c1-10-42(8)58(87-68(101)57(41(6)7)85-62(95)50(19-12-14-32-74)81-69(102)59(43(9)90)88-63(96)49(18-11-13-31-73)79-60(93)48-20-15-33-77-48)70(103)89-35-17-22-55(89)66(99)83-53(38-45-25-29-47(92)30-26-45)65(98)86-56(40(4)5)67(100)80-51(21-16-34-78-72(75)76)61(94)82-52(37-44-23-27-46(91)28-24-44)64(97)84-54(71(104)105)36-39(2)3/h23-30,39-43,48-59,77,90-92H,10-22,31-38,73-74H2,1-9H3,(H,79,93)(H,80,100)(H,81,102)(H,82,94)(H,83,99)(H,84,97)(H,85,95)(H,86,98)(H,87,101)(H,88,96)(H,104,105)(H4,75,76,78)/t42-,43+,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-/m0/s1
• InChI Key： UGPAYYYFRQDYMR-JMNXBDMFSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 1475.88721

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• PSA: 535.27
• pka: 3.37±0.10(Predicted)